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Compound of Interest

Compound Name: N-cyclohexylquinazolin-4-amine
CAS No.: 81080-06-0
Cat. No.: B3063825

Get Quote

Chemical Identification & Physical Properties

Before disposal, verify the identity of the substance to ensure proper waste stream

segregation. This compound is a lipophilic, nitrogenous heterocycle.
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Property

Description

Relevance to Disposal

Chemical Name

N-cyclohexylquinazolin-4-

amine

Labeling requirement

Structure

Quinazoline ring fused with a

cyclohexylamino group

Nitrogen-rich; requires

incineration

Physical State

White to off-white solid

Segregate as solid hazardous

waste

Stable solid at room

Melting Point 138-140 °C
temperature
- Low water solubility; Soluble in ]
Solubility Do not flush down drains
DMSO, bCM, MeOH
o o Weakly basic (Amine Incompatible with strong
Acidity/Basicity

functionality)

acids/oxidizers

Critical Warning: N-cyclohexylquinazolin-4-amine is not a P-listed or U-listed waste under

standard EPA RCRA regulations (40 CFR § 261.33). However, due to its biological activity

(kinase inhibition potential) and chemical structure, it must be managed as Non-Regulated

Hazardous Waste (unless characteristically toxic via TCLP) and directed for high-temperature

incineration.

Hazard Identification & Safety (PPE)

Treat this compound as a toxic irritant. Quinazoline derivatives often exhibit skin sensitization

and acute toxicity upon inhalation or ingestion.

Personal Protective Equipment (PPE) Matrix
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Zone Equipment Specification

Required if handling dry

Respiratory N95 or P100 Respirator ]
powder outside a fume hood.
Minimum 0.11 mm thickness.
Dermal Nitrile Gloves (Double-gloved) Change immediately upon
splash.
] Side shields are insufficient for
Ocular Chemical Safety Goggles ]
powder handling.
Prevent accumulation on
Body Lab Coat + Tyvek Sleeves

clothing fibers.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Use this for expired stocks, degraded samples, or excess dry powder.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass
amber jar with a Teflon-lined cap.

» Transfer: Transfer the solid carefully inside a chemical fume hood to avoid aerosolization.
e Labeling: Affix a hazardous waste tag.

o Chemical Name: N-cyclohexylquinazolin-4-amine[1][2]

o Hazard Checkbox: Toxic, Irritant.

o State: Solid.[3]

e Secondary Containment: Place the sealed jar into a clear plastic zip-lock bag before placing
it in the satellite accumulation area (SAA).

Protocol B: Liquid Waste (Mother Liquors/Solutions)

Use this for reaction mixtures (e.g., DMSO, Dichloromethane, Methanol).
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e Segregation: Determine the solvent base.
o Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform.
o Non-Halogenated: If dissolved in Methanol, Ethanol, DMSO, or DMF.

» Precipitation (Optional): If the concentration is high, you may precipitate the solid by adding
water (if using water-miscible solvents), filter it, and dispose of the solid via Protocol A to
reduce the volume of high-hazard liquid waste.

o Bulking: Pour the solution into the appropriate carboy (Halogenated vs. Non-Halogenated).

e Rinsing: Triple rinse the original vessel with the compatible solvent and add rinsate to the
waste carboy.

Protocol C: Contaminated Debris

Use this for gloves, weigh boats, and paper towels.
e Bagging: Collect all solid debris in a clear, 6-mil polyethylene hazardous waste bag.
o Sealing: Goose-neck seal the bag (twist and tape).

e Labeling: Label as "Debris contaminated with N-cyclohexylquinazolin-4-amine."

Waste Segregation Decision Tree

The following logic flow ensures the compound enters the correct destruction stream
(Incineration) rather than landfill or wastewater treatment.
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Figure 1: Waste segregation logic ensuring all streams ultimately reach high-temperature

incineration to mineralize the nitrogenous heterocycle.

Emergency Spill Response

In the event of a spill outside of containment:

o [solate: Evacuate the immediate area and post "Do Not Enter" signage.

e PPE Up: Don nitrile gloves, lab coat, and N95 respirator.

o Contain (Solid): Gently cover the powder with a damp paper towel to prevent dust

generation. Scoop up the material and place it in a waste jar.

o Contain (Liquid): Use vermiculite or spill pads. Do not use bleach (potential reaction with

amines).

o Decontaminate: Clean the surface with a mild detergent solution (soap and water). Verify no

residue remains.

Scientific Rationale for Incineration

Disposal via sewer (drain) is strictly prohibited.
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e Environmental Persistence: Quinazoline rings are chemically stable and resistant to standard
biological wastewater treatment.

» Nitrogen Mineralization: High-temperature incineration (>1000°C) is required to break the C-
N bonds effectively, converting the nitrogen content into N2 (with scrubbers managing any
NOx formation), preventing the release of bioactive amines into the watershed.

References

o Chemical Identification & Properties: Wang, K., et al.[3][4][5] "One-Pot Synthesis of 4-
Aminoquinazolines by Hexamethyldisilazane-Mediated Reaction." ResearchGate. (ldentifies
Compound 3m as N-cyclohexylquinazolin-4-amine, mp 138-140 °C).

o General Quinazoline Safety Data: Fisher Scientific. "Safety Data Sheet: Quinazoline
Derivatives." (Provides general hazards for amino-quinazolines: Skin Corr. 1B, Eye Dam. 1).

» EPA Hazardous Waste Identification: US Environmental Protection Agency. "Defining
Hazardous Waste: Listed and Characteristic Wastes." (Guidance on RCRA determinations).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3063825/docs#proper-disposal-procedures-n-
cyclohexylquinazolin-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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